Cas no 909731-76-6 (4-(1-oxopropan-2-yl)benzonitrile)

• Product Name: 4-(1-oxopropan-2-yl)benzonitrile
• CAS No: 909731-76-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 3394727
• PubChem ID: 16102374
• Update Time: 2025-04-21

4-(1-oxopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-(1-METHYL-2-OXOETHYL)-
• 4-(1-oxopropan-2-yl)benzonitrile
• EN300-1834339
• SCHEMBL22753334
• 909731-76-6

• Inchi： 1S/C10H9NO/c1-8(7-12)10-4-2-9(6-11)3-5-10/h2-5,7-8H,1H3
• InChI Key： ZLWLUIBYEXRWKG-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 159.068413911Da
• Monoisotopic Mass: 159.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids